Cas no 16322-10-4 (1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-)

1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl- structure
16322-10-4 structure
Product Name:1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-
CAS No:16322-10-4
MF:C42H30
MW:534.687611103058
CID:1346863
PubChem ID:13067233
Update Time:2025-04-20

1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':2',1'':3'',1''':2''',1''''-Quinquephenyl, 5''-[1,1'-biphenyl]-2-yl-
    • 1,3,5-tris(2-phenylphenyl)benzene
    • 1,3,5-tri-(p-biphenylyl)benzene
    • 5''-([1,1'-Biphenyl]-2-yl)-1,1':2',1'':3'',1''':2''',1''''-quinquephenyl
    • 16322-10-4
    • DTXSID40517127
    • Inchi: 1S/C42H30/c1-4-16-31(17-5-1)37-22-10-13-25-40(37)34-28-35(41-26-14-11-23-38(41)32-18-6-2-7-19-32)30-36(29-34)42-27-15-12-24-39(42)33-20-8-3-9-21-33/h1-30H
    • InChI Key: BVVMKZWXIROOHO-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2C2C=CC=CC=2)C=C(C2=CC=CC=C2C2C=CC=CC=2)C=C(C2=CC=CC=C2C2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 534.2349
  • Monoisotopic Mass: 534.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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